Cas no 2171578-47-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-oxazol-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-oxazol-3-yl)carbamoylbutanoic acid
• CAS No: 2171578-47-3
• MF: C₂₃H₂₁N₃O₆
• MW: 435.429345846176
• CID: 6135491
• PubChem ID: 165538384
• Update Time: 2025-06-15

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-oxazol-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-oxazol-3-yl)carbamoylbutanoic acid
• EN300-1502862
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1,2-oxazol-3-yl)carbamoyl]butanoic acid
• 2171578-47-3

• Inchi： 1S/C23H21N3O6/c27-21(28)10-9-19(22(29)25-20-11-12-32-26-20)24-23(30)31-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11-12,18-19H,9-10,13H2,(H,24,30)(H,27,28)(H,25,26,29)
• InChI Key： SEULYOBJVJONPQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CON=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 435.14303540g/mol
• Monoisotopic Mass: 435.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 131Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-oxazol-3-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-oxazol-3-yl)carbamoylbutanoic Acid (CAS No. 2171578-47-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-oxazol-3-yl)carbamoylbutanoic acid, identified by its CAS number 2171578-47-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry. The structural complexity of this molecule, characterized by its fluorenylmethoxycarbonyl and 1,2-oxazol functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The fluorenylmethoxycarbonyl (Fmoc) moiety is a well-known protecting group in peptide synthesis, but its application extends beyond this domain. In the context of this compound, the Fmoc group not only enhances the stability of the molecule during synthetic processes but also influences its interactions with biological targets. The presence of the Fmoc group has been extensively studied for its role in modulating enzyme activity and binding affinity, which are critical factors in drug design.

The 1,2-oxazol ring is another key structural feature that imparts distinct properties to this compound. Oxazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of the oxazole ring into the molecular framework of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-oxazol-3-yl)carbamoylbutanoic acid suggests that this compound may exhibit similar therapeutic benefits. Recent studies have highlighted the importance of oxazole-containing compounds in developing novel drugs due to their ability to interact with various biological pathways.

The carboxylic acid and carbamoyl functionalities in this compound contribute to its versatility in chemical reactions. These groups can participate in various synthetic transformations, allowing for further derivatization and customization. This flexibility is particularly valuable in drug discovery pipelines, where modifications to the molecular structure can fine-tune pharmacological properties such as solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes involved in cancer progression. 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-oxazol-3-yl)carbamoylbutanoic acid has emerged as a promising candidate in this area due to its unique structural features. Preliminary computational studies have suggested that this compound can effectively bind to the active sites of key enzymes such as kinases and proteases, which are overexpressed in many cancer cells. By inhibiting these enzymes, the compound may disrupt critical signaling pathways that drive tumor growth and proliferation.

The potential applications of this compound extend beyond oncology. Research indicates that it may also have utility in treating inflammatory diseases and neurodegenerative disorders. The ability of oxazole derivatives to modulate inflammatory responses has been well-documented, and the presence of the Fmoc group could enhance their efficacy by improving target binding affinity. Additionally, studies on fluorene-based compounds have shown their potential role in protecting neurons from oxidative stress, which is a hallmark of neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-oxazol-3-yl)carbamoylbutanoic acid involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the complex molecular framework of this compound. These synthetic approaches not only enhance efficiency but also allow for scalable production, which is essential for further preclinical and clinical studies.

Evaluation of the pharmacokinetic properties of this compound is crucial for determining its feasibility as a drug candidate. Studies have focused on assessing its solubility, stability under various conditions, and metabolic degradation pathways. The presence of both hydrophilic and hydrophobic regions in its structure suggests that it may exhibit reasonable bioavailability upon oral administration. However, further investigations are needed to optimize these properties and ensure effective delivery to target tissues.

The toxicological profile of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-oxazol-3-y l)carbamoylbutanoic acid is another critical aspect that requires thorough evaluation. In vitro toxicity assays have been conducted to assess its effects on various cell lines, including normal human cells and cancer cell lines. Preliminary results indicate low toxicity at therapeutic concentrations, which bodes well for its potential as a safe therapeutic agent. However, long-term studies are necessary to fully understand any potential side effects or adverse reactions.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of 4-{(9H-fluoren -9 -yl)methoxycarbonyl}amino}-4-(1 ,2 - oxazol -3 - y l)carbamoy lbutanoic acid exemplifies this collaborative approach. By integrating structural biology insights with synthetic chemistry expertise , researchers aim to design molecules that not only target specific disease mechanisms but also possess favorable pharmacological profiles . This holistic strategy is essential for translating laboratory discoveries into effective therapeutics.

The future prospects for 4-{(9H-fluore n -9 -yl)methoxy carbony l}amino}-4-(1 ,2 - ox azol -3 - y l)carbam o y lbutano ic ac id are exciting given its multifaceted potential . Ongoing research efforts are focused on refining its chemical structure to enhance potency , selectivity , and safety . Additionally , explorations into novel delivery systems such as nanoparticles or prodrugs aim to improve therapeutic outcomes . As our understanding of disease biology evolves , so too will our ability to develop innovative treatments like this promising compound.